4-[(4-{[(2,5,6-trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile

• IUPAC Name: 4-[[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H26N4O/c1-15-16(2)23-17(3)24-21(15)26-14-20-8-10-25(11-9-20)13-19-6-4-18(12-22)5-7-19/h4-7,20H,8-11,13-14H2,1-3H3
• InChI Key: LHRXHCAHYNPCCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)CC3=CC=C(C=C3)C#N)C)C
• Molecular Formula: C21H26N4O
• Molecular Weight: 350.5 g/mol
• CAS No.: 2640902-79-8

Description

4-[(4-{[(2,5,6-Trimethylpyrimidin-4-yl)oxy]methyl}piperidin-1-yl)methyl]benzonitrile is a synthetic small molecule featuring a benzonitrile core linked to a piperidine ring, which is further substituted with a 2,5,6-trimethylpyrimidin-4-yloxymethyl group. The piperidine ring provides conformational flexibility, while the pyrimidine group introduces heterocyclic character, which is common in bioactive molecules targeting enzymes or receptors .

Preparation Methods

Chemical Reactions Analysis

Scientific Research Applications

Mechanism of Action

The mechanism by which this compound exerts its effects often involves binding to specific molecular targets, such as enzymes or receptors. This interaction can modulate biochemical pathways, leading to a range of biological responses. The molecular targets and pathways involved are subject to ongoing research, with a focus on understanding the compound's potential therapeutic benefits and industrial applications.

Comparison with Similar Compounds

Key Observations :

• Piperidine Flexibility : The target compound and analogues like and utilize piperidine for conformational adaptability, enhancing binding to sterically demanding targets.
• Pyrimidine vs.
• Functional Group Impact : The nitrile group in benzonitrile derivatives (target, ) likely enhances polarity and hydrogen-bonding capacity, critical for binding to kinases or proteases.

Physicochemical and Pharmacokinetic Properties

• Bioavailability: Piperidine-containing compounds like and (chromenopyrimidine derivatives) exhibit good oral bioavailability in computational studies, suggesting the target compound may share similar absorption profiles.
• Metabolic Stability : The electron-withdrawing nitrile group may reduce oxidative metabolism, extending half-life compared to amine-substituted pyrimidines (e.g., ).